Cas no 1361790-28-4 (4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1361790-28-4
• MF: C₉H₄F₃N₃O
• MW: 227.142771720886
• CID: 4912390
• Update Time: 2025-08-01

4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H4F3N3O/c10-9(11,12)16-8-6(5-14)2-4-15-7(8)1-3-13/h2,4H,1H2
• InChI Key： QDIMKNXECZGPPC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CN=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7

Additional information on 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361790-28-4)

4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile, with the CAS number 1361790-28-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a cyano group, a trifluoromethoxy substituent, and an acetonitrile moiety. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a valuable candidate for various applications.

The chemical structure of 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile can be represented as follows: C₁₀H₆F₃N₃O. The presence of the cyano group (CN) and the trifluoromethoxy group (OCF₃) imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The acetonitrile moiety (CH₂CN) further enhances its solubility and reactivity in various solvents, making it suitable for a wide range of synthetic transformations.

In recent years, 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a building block in the synthesis of novel pharmaceuticals. The compound's unique structure allows it to serve as a versatile intermediate in the development of drugs targeting various diseases, including cancer, neurological disorders, and inflammatory conditions.

A notable example of its application is in the synthesis of selective inhibitors for specific protein targets. For instance, researchers have utilized 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile to develop potent inhibitors of kinases, which are enzymes involved in cell signaling pathways and are often dysregulated in cancer. These inhibitors have shown promising results in preclinical studies, demonstrating high selectivity and efficacy against target kinases while minimizing off-target effects.

Beyond its use in drug discovery, 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile has also been explored for its potential as a probe molecule in chemical biology. Its unique structural features make it an ideal candidate for labeling and imaging studies, allowing researchers to gain insights into the interactions between small molecules and biological targets. This application has significant implications for understanding disease mechanisms and developing new therapeutic strategies.

The synthesis of 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile typically involves multi-step processes that leverage modern synthetic techniques. One common approach involves the reaction of 3-trifluoromethoxypyridine with appropriate nitriles under carefully controlled conditions. Recent advancements in catalytic methods have further optimized these synthetic routes, improving yields and reducing environmental impact.

In addition to its synthetic utility, the physical and chemical properties of 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile have been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 105°C to 107°C. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

The safety profile of 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile has also been evaluated. While it is not classified as a hazardous material, appropriate handling precautions should be followed to ensure safe use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and disposing of waste materials according to local regulations.

In conclusion, 4-Cyano-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361790-28-4) is a highly promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent building block for the synthesis of novel drugs and probe molecules, contributing to advancements in both basic science and clinical practice. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic solutions.